Cas no 25185-89-1 (3-Dibenzothiophenecarboxaldehyde)

• Product Name: 3-Dibenzothiophenecarboxaldehyde
• CAS No: 25185-89-1
• MF: C₁₃H₈OS
• MW: 212.267022132874
• CID: 2106145
• PubChem ID: 12411946
• Update Time: 2025-04-21

3-Dibenzothiophenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Dibenzothiophenecarboxaldehyde
• dibenzothiophene-3-carbaldehyde
• DA-23678
• Dibenzo[b,d]thiophene-3-carbaldehyde
• 25185-89-1
• 3-formyldibenzothiophene
• SCHEMBL10970273
• DTXSID10497043

• Inchi： 1S/C13H8OS/c14-8-9-5-6-11-10-3-1-2-4-12(10)15-13(11)7-9/h1-8H
• InChI Key： FFBCUIZXWJMUDW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(C=O)=CC1=2

Computed Properties

• Exact Mass: 212.02958605g/mol
• Monoisotopic Mass: 212.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes